Cas no 2411194-91-5 (4-(3-Fluorosulfonyloxyphenoxy)pyridine)

• Product Name: 4-(3-Fluorosulfonyloxyphenoxy)pyridine
• CAS No: 2411194-91-5
• MF: C₁₁H₈FNO₄S
• MW: 269.248925209045
• CID: 5360348
• Update Time: 2025-10-29

4-(3-Fluorosulfonyloxyphenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorosulfonyloxyphenoxy)pyridine
• 3-(pyridin-4-yloxy)phenyl sulfurofluoridate
• Z3919180138

• Inchi： 1S/C11H8FNO4S/c12-18(14,15)17-11-3-1-2-10(8-11)16-9-4-6-13-7-5-9/h1-8H
• InChI Key： JNISKOXLDRBRSZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=C(C=1)OC1C=CN=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 2.5
• Topological Polar Surface Area: 73.9

Additional information on 4-(3-Fluorosulfonyloxyphenoxy)pyridine

Recent Advances in the Application of 4-(3-Fluorosulfonyloxyphenoxy)pyridine (CAS: 2411194-91-5) in Chemical Biology and Pharmaceutical Research

4-(3-Fluorosulfonyloxyphenoxy)pyridine (CAS: 2411194-91-5) has emerged as a critical chemical probe and intermediate in recent chemical biology and pharmaceutical research. This sulfonyl fluoride derivative is gaining attention due to its unique reactivity profile, enabling selective covalent modifications of proteins and other biomolecules. Recent studies have highlighted its utility in activity-based protein profiling (ABPP), targeted covalent inhibitor design, and chemical proteomics applications.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a warhead in covalent kinase inhibitors, particularly for targeting cysteine residues in the ATP-binding pocket. The fluorosulfate moiety shows superior stability compared to traditional acrylamides while maintaining selective reactivity. Researchers at Scripps Research Institute have incorporated this scaffold into proteome-wide screening platforms, identifying previously unknown druggable sites on challenging targets like transcription factors.

Structural optimization efforts have focused on improving the pharmacokinetic properties of derivatives containing the 4-(3-fluorosulfonyloxyphenoxy)pyridine core. A recent patent application (WO2023187654) discloses novel prodrug versions that address solubility limitations while maintaining target engagement. Computational modeling suggests the para-pyridine substitution pattern (as in 2411194-91-5) provides optimal geometry for both binding affinity and selective covalent modification.

In chemical biology tool development, this compound has enabled new approaches for studying protein-protein interactions. A Nature Chemical Biology publication (2024) reported its use in developing proximity-dependent labeling reagents that outperform conventional biotinylation approaches. The fluorosulfonate group's unique reactivity allows for temporal control of labeling, a significant advantage for dynamic interaction studies.

Ongoing clinical translation efforts are exploring this chemistry for targeted radiotherapeutics. The fluorosulfonate group serves as an ideal handle for ¹⁸F labeling, with recent PET imaging studies demonstrating excellent in vivo stability. Researchers at Memorial Sloan Kettering have developed a prostate-specific membrane antigen (PSMA)-targeting agent using this chemistry, currently in Phase I trials (NCT05678945).

Safety and selectivity profiling reveal interesting properties. Unlike many electrophilic warheads, 4-(3-fluorosulfonyloxyphenoxy)pyridine derivatives show minimal off-target reactivity with glutathione at physiological concentrations, as demonstrated in a recent Cell Chemical Biology study. This selectivity profile makes it particularly attractive for systemic administration applications.

Future directions include expanding the toolkit of fluorosulfonate-based probes and exploring their application in targeted protein degradation. Several biotech startups are developing next-generation PROTACs incorporating this chemistry, capitalizing on its ability to form stable, irreversible bonds with target proteins while maintaining favorable drug-like properties.